Cas no 1341509-13-4 (3,4-dimethyl-5-(methylamino)benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-5-(methylamino)benzene-1-sulfonamide
• CAS No: 1341509-13-4
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD17291876
• CID: 5243804
• PubChem ID: 63089509
• Update Time: 2025-05-19

3,4-dimethyl-5-(methylamino)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-5-(methylamino)benzenesulfonamide
• 3,4-dimethyl-5-(methylamino)benzene-1-sulfonamide
• Z1082871796
• Benzenesulfonamide, 3,4-dimethyl-5-(methylamino)-
• 3,4-Dimethyl-5- (methylamino)benzene-1- sulfonamide

• MDL： MFCD17291876
• Inchi： 1S/C9H14N2O2S/c1-6-4-8(14(10,12)13)5-9(11-3)7(6)2/h4-5,11H,1-3H3,(H2,10,12,13)
• InChI Key： YGOVJYWKFQJYEI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=C(C)C=1)NC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 1.2
• Topological Polar Surface Area: 80.6

Additional information on 3,4-dimethyl-5-(methylamino)benzene-1-sulfonamide

3,4-Dimethyl-5-(methylamino)benzene-1-sulfonamide (CAS No. 1341509-13-4): Properties, Applications, and Market Insights

3,4-Dimethyl-5-(methylamino)benzene-1-sulfonamide (CAS No. 1341509-13-4) is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its dimethyl and methylamino substituents, exhibits properties that make it valuable for various applications, including drug development and material science. In this article, we delve into its chemical characteristics, potential uses, and the latest market trends surrounding this intriguing molecule.

The molecular formula of 3,4-dimethyl-5-(methylamino)benzene-1-sulfonamide is C₉H₁₄N₂O₂S, with a molecular weight of 214.29 g/mol. Its structure features a benzene ring substituted with two methyl groups at the 3 and 4 positions, a methylamino group at the 5 position, and a sulfonamide functional group at the 1 position. This arrangement contributes to its distinct physicochemical properties, such as moderate solubility in polar organic solvents and stability under standard laboratory conditions.

One of the most searched questions about sulfonamide derivatives like this compound is their role in modern medicine. Researchers are particularly interested in its potential as a pharmacophore in drug design, given the historical significance of sulfonamides in antibiotics and diuretics. Recent studies have explored its utility in targeting specific enzymes or receptors, making it a candidate for novel therapeutic agents. Additionally, its structural versatility allows for further chemical modifications, enhancing its applicability in personalized medicine and precision drug delivery systems.

In the context of green chemistry and sustainable synthesis, 3,4-dimethyl-5-(methylamino)benzene-1-sulfonamide has also been investigated for its eco-friendly production methods. With growing consumer demand for sustainable chemicals, researchers are optimizing synthetic routes to minimize waste and energy consumption. This aligns with the broader industry trend toward environmentally benign processes, which is a hot topic in both academic and industrial circles.

From a commercial perspective, the market for specialty sulfonamides is expanding, driven by advancements in pharmaceuticals and agrochemicals. The compound’s CAS No. 1341509-13-4 is frequently referenced in patent applications and research papers, indicating its relevance in innovation-driven sectors. Analysts predict steady growth in demand, particularly in regions with robust R&D infrastructure, such as North America, Europe, and Asia-Pacific.

Another area of interest is the compound’s potential in material science. Its aromatic core and functional groups make it a promising building block for advanced polymers or coatings. For instance, sulfonamide-containing polymers are known for their thermal stability and mechanical strength, which are critical for high-performance materials. This versatility positions 3,4-dimethyl-5-(methylamino)benzene-1-sulfonamide as a valuable intermediate in next-generation material development.

Safety and regulatory compliance are also key considerations for users of this compound. While it is not classified as a hazardous material, proper handling protocols should always be followed to ensure workplace safety. Researchers and manufacturers are advised to consult safety data sheets (SDS) and adhere to local regulations when working with sulfonamide derivatives.

In summary, 3,4-dimethyl-5-(methylamino)benzene-1-sulfonamide (CAS No. 1341509-13-4) is a multifaceted compound with significant potential in pharmaceuticals, material science, and sustainable chemistry. Its unique structure and adaptable properties make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in future innovations.